![molecular formula C11H15N3S3 B255752 Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate](/img/structure/B255752.png)
Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate
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Overview
Description
Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate, also known as DDTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. DDTC is a chelating agent that has been used to extract metal ions from various biological materials, including enzymes, proteins, and tissues.
Mechanism of Action
Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate works by forming a complex with metal ions. The sulfur atoms in the diethyldithiocarbamate group coordinate with the metal ion, forming a stable complex. This complex can then be isolated and studied to determine the properties of the metal ion. This compound has been shown to be effective at chelating a variety of metal ions, including copper, zinc, and iron.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes that require metal ions as cofactors. This compound has also been shown to have antioxidant properties, which may be related to its ability to chelate metal ions. In vivo studies have shown that this compound can protect against oxidative stress and reduce tissue damage in animal models of disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate is its ability to chelate metal ions from biological materials. This allows researchers to study the role of metal ions in biological processes. This compound is also relatively easy to synthesize and has a low toxicity profile. However, there are some limitations to using this compound in lab experiments. This compound can be difficult to work with due to its insolubility in water. It can also be difficult to determine the exact stoichiometry of the metal-Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate complex, which can complicate data interpretation.
Future Directions
There are many potential future directions for research on Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate. One area of interest is the development of new this compound derivatives with improved solubility and metal chelation properties. Another area of interest is the use of this compound in the treatment of metal toxicity in humans. This compound has been shown to be effective at chelating metal ions in animal models, and it may have potential as a therapeutic agent for metal toxicity in humans. Finally, this compound may have potential as a diagnostic tool for metal-related diseases, as it can be used to detect metal ions in biological samples.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a chelating agent that has been used to extract metal ions from various biological materials, allowing researchers to study the role of metal ions in biological processes. This compound has a variety of biochemical and physiological effects, and it has been shown to be effective at chelating a variety of metal ions. While there are some limitations to using this compound in lab experiments, there are many potential future directions for research on this compound, including the development of new this compound derivatives and the use of this compound in the treatment of metal toxicity in humans.
Synthesis Methods
Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate can be synthesized using a relatively simple method. The starting materials for the synthesis are imidazo[2,1-b][1,3]thiazol-6-ylmethyl chloride and diethyldithiocarbamate. These two compounds are reacted in the presence of a base such as potassium carbonate to yield this compound. The reaction can be carried out in a solvent such as dimethylformamide or acetonitrile.
Scientific Research Applications
Imidazo[2,1-b][1,3]thiazol-6-ylmethyl diethyldithiocarbamate has been widely used in scientific research for its ability to chelate metal ions. Metal ions are essential for many biological processes, but they can also be toxic in high concentrations. This compound can be used to extract metal ions from biological materials, allowing researchers to study the role of metal ions in biological processes. This compound has been used in a variety of research areas, including biochemistry, pharmacology, and toxicology.
properties
Molecular Formula |
C11H15N3S3 |
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Molecular Weight |
285.5 g/mol |
IUPAC Name |
imidazo[2,1-b][1,3]thiazol-6-ylmethyl N,N-diethylcarbamodithioate |
InChI |
InChI=1S/C11H15N3S3/c1-3-13(4-2)11(15)17-8-9-7-14-5-6-16-10(14)12-9/h5-7H,3-4,8H2,1-2H3 |
InChI Key |
YCVZLTSYGYXTIF-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=S)SCC1=CN2C=CSC2=N1 |
Canonical SMILES |
CCN(CC)C(=S)SCC1=CN2C=CSC2=N1 |
Origin of Product |
United States |
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